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Compound of Interest

Compound Name: 1-Boc-Pyrrolidine

Cat. No.: B140231 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of 1-
Boc-pyrrolidine (tert-butyl pyrrolidine-1-carboxylate), with a specific focus on its boiling point.

This document is intended for researchers, scientists, and professionals in the field of drug

development and organic synthesis.

Core Physical Properties
1-Boc-pyrrolidine is a widely used building block in synthetic organic chemistry. Its physical

characteristics are crucial for its handling, reaction setup, and purification.

Quantitative Data Summary
The table below summarizes the key physical properties of 1-Boc-pyrrolidine.
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Property Value Notes

Boiling Point 80 °C
At a reduced pressure of 0.2

mmHg.

Density 0.977 g/mL At 25 °C.

Refractive Index 1.449 At 20 °C.

Molecular Formula C₉H₁₇NO₂

Molecular Weight 171.24 g/mol

Appearance Clear, colorless liquid

Solubility
Soluble in chloroform and

methanol.

Experimental Protocol: Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For high-boiling-point liquids like 1-Boc-pyrrolidine, the boiling point is often

determined under reduced pressure to prevent decomposition. A standard laboratory method

for determining the boiling point of a liquid is the Thiele tube method.

Thiele Tube Method
Objective: To determine the boiling point of a liquid sample at atmospheric or reduced pressure.

Apparatus and Materials:

Thiele tube

Thermometer (-10 to 250 °C range)

Capillary tube (sealed at one end)

Small test tube (e.g., fusion tube)

Rubber band or wire for attaching the test tube to the thermometer
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Heating mantle or Bunsen burner

Heat transfer fluid (e.g., silicone oil or paraffin oil)

1-Boc-pyrrolidine sample

Procedure:

Sample Preparation: Fill the small test tube with the liquid sample (1-Boc-pyrrolidine) to a

depth of about 2-3 cm.

Capillary Tube Placement: Place the capillary tube, with its sealed end pointing upwards, into

the test tube containing the sample.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire.

The bottom of the test tube should be level with the thermometer bulb.

Thiele Tube Setup: Clamp the Thiele tube in a vertical position and fill it with a suitable heat

transfer fluid, ensuring the side arm is also filled.

Immersion: Immerse the thermometer and the attached test tube into the Thiele tube. The

heat transfer fluid should cover the sample in the test tube.

Heating: Gently heat the side arm of the Thiele tube with a heating mantle or a small flame

from a Bunsen burner. The design of the Thiele tube promotes convection currents, ensuring

uniform heating of the fluid.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. This is due to the expansion of the air trapped inside.

Boiling Point Identification: Continue slow heating until a rapid and continuous stream of

bubbles escapes from the capillary tube. This indicates that the vapor pressure of the liquid

is equal to the external pressure.

Recording the Boiling Point: Stop heating and allow the apparatus to cool slowly. The

temperature at which the stream of bubbles ceases and the liquid just begins to enter the

capillary tube is the boiling point of the liquid.
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Repeat: For accuracy, it is advisable to repeat the measurement.

Visualizing the Experimental Workflow
The following diagrams illustrate the logical flow of the boiling point determination process.

Preparation Apparatus Setup Measurement

Fill test tube with sample Insert sealed capillary tube Attach test tube to thermometer Mount Thiele tube Immerse thermometer assembly Gently heat side arm Observe bubble stream Note temperature of rapid, continuous bubbling Stop heating and cool Record temperature when liquid enters capillary Boiling Point
Result
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Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.

Vapor Pressure of Liquid

Vapor Pressure = External Pressure

External Pressure

Boiling Point

is the temperature at which

Click to download full resolution via product page

Caption: The relationship between vapor pressure, external pressure, and boiling point.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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